Cas no 1806260-42-3 (2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine)

2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a unique structural configuration, featuring difluoromethyl, nitro, and trifluoromethoxy functional groups. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a key intermediate in the synthesis of biologically active molecules. The presence of multiple fluorine substituents enhances its lipophilicity and metabolic stability, making it valuable for applications requiring selective reactivity. Its nitro group offers further functionalization opportunities, while the trifluoromethoxy moiety contributes to electron-withdrawing effects, influencing binding interactions. The compound's well-defined structure ensures consistent performance in synthetic pathways, supporting its use in advanced chemical development.

2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine structure

1806260-42-3 structure

Product Name:2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine

CAS No:1806260-42-3

MF:C₈H₅F₅N₂O₃

MW:272.128919363022

CID:4842688

Update Time:2025-06-12

2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H5F5N2O3/c1-3-2-4(18-8(11,12)13)6(15(16)17)5(14-3)7(9)10/h2,7H,1H3
- InChI Key： ALOLHBFEHNFOQN-UHFFFAOYSA-N
- SMILES： FC(C1C(=C(C=C(C)N=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 306
XLogP3: 2.9
Topological Polar Surface Area: 67.9

2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029082883-1g	2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine	1806260-42-3	97%	1g	$1,504.90	2022-03-31

2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine Related Literature

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Additional information on 2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806260-42-3)

The compound 2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806260-42-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its remarkable chemical properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and industry trends.

One of the most frequently searched questions regarding 2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine revolves around its synthetic routes. Researchers often explore nitration reactions and fluorination techniques to achieve high yields of this compound. The presence of both nitro and fluorinated functional groups makes it a valuable intermediate in the development of crop protection agents and bioactive molecules. Recent studies highlight its role in enhancing the efficacy of pest control formulations, aligning with the growing demand for sustainable agricultural solutions.

In the realm of pharmaceutical research, 2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine is investigated for its potential as a building block in drug discovery. The trifluoromethoxy group, in particular, is known to improve the metabolic stability and bioavailability of therapeutic compounds. This has led to increased interest in its application for central nervous system (CNS) drugs and anti-inflammatory agents. Industry experts are also examining its utility in PET imaging due to the favorable properties of fluorine isotopes.

From an environmental perspective, the compound's degradation pathways and ecotoxicological profile are critical areas of study. With regulators emphasizing green chemistry principles, researchers are optimizing synthesis methods to minimize waste and reduce the use of hazardous reagents. The difluoromethyl moiety, for instance, offers a balance between reactivity and environmental safety, making it a preferred choice for modern agrochemical formulations.

The versatility of 2-(Difluoromethyl)-6-methyl-3-nitro-4-(trifluoromethoxy)pyridine extends to material science, where its electron-withdrawing properties are leveraged in the design of organic semiconductors and liquid crystals. Its ability to modulate electronic properties makes it a candidate for OLEDs and photovoltaic devices, addressing the surge in demand for renewable energy technologies. Innovators are also exploring its use in advanced coatings with enhanced durability and chemical resistance.

As the scientific community continues to uncover new applications for CAS No. 1806260-42-3, collaboration between academia and industry is essential. Future research may focus on scalable synthesis, structure-activity relationships, and patent landscapes to unlock its full potential. For those seeking detailed technical data or supplier information, reputable chemical databases and specialized journals remain invaluable resources.